10.1039/B808723G | A new approach to hydrophobic and water-resistant poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) films using ionic liquids

A new approach to hydrophobic and water-resistant poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) films using ionic liquids

Journal of Materials Chemistry Pub Date: 2008-10-14 DOI: 10.1039/B808723G

Abstract

An effective strategy is presented to produce hydrophobic and water-resistant poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS) films by replacing the cations associated with the sulfonate polyanion by large organic cations. Addition of specific ionic liquids (ILs) bearing large cations to the commercial PEDOT:PSS aqueous dispersion resulted in the exchange of the proton of PSS by the long hydrophobic cation of the ILs. This exchange made PEDOT:PSS hydrophobic, provoking the precipitation of the polymer in water. Recovered polymers could be dispersed in different organic solvents, preferably polar solvents such as DMF and DMSO. Electrical conductivity of the modified PEDOT:PSS films remained similar (5–8 S cm⁻¹) to that of the commercial PEDOT:PSS but the water resistance was strongly enhanced. A strong dependence of the hydrophobic behaviour of PEDOT:PSS on the nature of the counterion was observed. Thus, the water contact angle could be tuned from 48° in the case of commercial PEDOT:PSS up to 100° for the modified PEDOT:PSS.

Share View Original Text

Recommended Literature

[1] Bismuth oxyhalides: synthesis, structure and photoelectrochemical activity† Davinder S. Bhachu,Savio J. A. Moniz,Ivan P. Parkin,Junwang Tang,Claire J. CarmaltChem. Sci., 2016,7, 4832-4841 10.1039/C6SC00389C
[2] Silver enhanced TiO2 thin films: photocatalytic characterization using aqueous solutions of tris(hydroxymethyl)aminomethane Charles W. Dunnill,Elin Österberg,Ivan P. Parkin,Mats JonssonDalton Trans., 2014,43, 344-351 10.1039/C3DT52270A
[3] Selective N–N or N–S bond cleavage of 1-trifluoromethyl benzotriazoles enables divergent synthesis of 1,2,4-benzotriazines and benzotriazoles† Xinyuan Wang,Yueyue Shan,Hui Mao,Xiao Xiao,Nengzhong Wang,Xin Lv,Liejin ZhouOrg. Chem. Front., 2023,10, 5138-5143 10.1039/D3QO00916E
[4] Controllable synthesis of lanthanide Yb3+ and Er3+ co-doped AWO4 (A = Ca, Sr, Ba) micro-structured materials: phase, morphology and up-conversion luminescence enhancement† Jianhua HaoDalton Trans., 2018,47, 8611-8618 10.1039/C7DT04756H
[5] 4,17a-Diaza-D-homoandrostane lactams, a new hetero-steroid system J. Chem. Soc. D, 1970, 522a-522a 10.1039/C2970000522A
[6] Understanding surface chemical processes in perovskite oxide electrodes† Zijie Sha,Zonghao Shen,Eleonora Calì,John A. Kilner,Stephen J. SkinnerJ. Mater. Chem. A, 2023,11, 5645-5659 10.1039/D3TA00070B
[7] Synthesis of magnetic nanoparticles with immobilized aminophenylboronic acid for selective capture of glycoproteins Zi-An Lin,Jiang-Nan Zheng,Fen Lin,Lan Zhang,Zongwei Cai,Guo-Nan ChenJ. Mater. Chem., 2011,21, 518-524 10.1039/C0JM02300K
[8] Refining the model to design α-chymotrypsin superactivators: the role of the binding mode of quaternary ammonium salts† Francesco Gabriele,Laura Goracci,Raimondo Germani,Nicoletta SpretiNew J. Chem., 2020,44, 20823-20833 10.1039/D0NJ04676K
[9] Selective synthesis of the core–shell structured catalyst χ-Fe5C2 surrounded by nanosized Fe3O4 for the conversion of syngas to liquid fuels† Lei Tang,Bai-Chuan Zhou,Xi Liu,Shuang Xu,Jia Wang,Wei Xu,XiaoHao Liu,Liwei Chen,An-Hui LuCatal. Sci. Technol., 2022,12, 1978-1985 10.1039/D1CY02241E
[10] Role of Al-based coagulants on a hybrid ozonation–coagulation (HOC) process for WWTP effluent organic matter and ibuprofen removal† Xin Jin,Yong Shi,Rui Hou,Weijie Zhang,Pengkang Jin,Xiaochang WangEnviron. Sci.: Water Res. Technol., 2019,5, 599-608 10.1039/C8EW00756J

Journal Name：Journal of Materials Chemistry

Research Products

3,5-Dimethyl-4-iodoaniline

CAS no.: 117832-15-2
L-Threonine 7-Amido-4-Methylcoumarin

CAS no.: 191723-66-7
Benzenesulfonamide,N,N-diethyl-

CAS no.: 1709-50-8
(4S)-4-isopropyl-5,5-diphenyl-oxazolidin-2-one

CAS no.: 184346-45-0
H-β-Ala-Leu-OH

CAS no.: 17136-25-3
Phenol,4-(3,5-dimethylphenoxy)-

CAS no.: 100886-05-3
Ytterbium(III) chloride hexahydrate

CAS no.: 10035-01-5
(S)-1,2,3,4-Tetrahydroisoquinoline-1-carboxylic acid

CAS no.: 151004-92-1
3-[(3R,4R)-3,4-dimethylpiperidin-4-yl]phenol

CAS no.: 119193-19-0
Neodymium,tris[2-(methoxy-kO)ethanolato-kO]-

CAS no.: 142002-57-1